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The table below compiles data on various solid-state forms, which is crucial for identifying and

characterizing the material in drug development.

Compound &
Form

Key XRPD
Peaks (2θ ±
0.2°)

Additional Characteristics Source / Patent

Neratinib
Maleate (Form
A) [1]

6.9, 13.9, 22.5 Peaks at 5.1, 11.4, 18.3; endothermic

peak via DSC ~136°C; described as
having high solubility and good stability.

[1]

CN107428727B [1]

Neratinib
Maleate (Form
T2) [2]

Information not

specified in
excerpts

PXRD pattern provided in patent

application US20200308141A1 (Figure
5). [2]

US20200308141A1

[2]

Neratinib Base
(Form B6) [2]

6.2, 11.6, 23.0,
23.8, 24.7

Peaks at 6.8, 7.2, 10.7, 12.3, 15.6; can
be used as an intermediate for preparing

neratinib maleate. [2]

US20200308141A1
[2]

Experimental Protocol for XRPD Analysis
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For researchers needing to replicate or perform XRPD analysis, the following general methodology outlines

the standard practice. Specific parameters for neratinib maleate may vary.

Sample Preparation

Mount Sample

Configure Instrument

Run X-ray Scan

Analyze Diffraction Pattern

Report & Interpret Data

Click to download full resolution via product page

Flowchart of the general XRPD experimental workflow

The typical workflow for powder X-ray diffraction analysis involves the following key steps [3]:

Sample Preparation: The crystalline powder is packed into a sample holder to ensure a flat, level

surface.
Instrument Configuration: Standard laboratory instruments use a copper anode X-ray tube
(producing Cu Kα radiation with λ = 1.54186 Å). Optics and slits are configured to produce a parallel,
monochromatic beam.
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Data Collection: The sample is scanned through a range of diffraction angles (2θ). The intensity of

the diffracted X-rays is measured as a function of the angle.
Data Analysis: The resulting pattern is analyzed to identify the unique set of diffraction peaks, which

act as a fingerprint for the crystalline material.

Pharmaceutical Significance of Solid-State Forms

The investigation of different solid-state forms is a critical aspect of pharmaceutical development, as the

crystalline structure can directly impact the final drug product's performance and quality [2].

Property Optimization: Different polymorphs or salts can exhibit variations in key physicochemical
properties such as melting point, solubility, dissolution rate, and chemical stability. Developing a

stable, soluble form like neratinib maleate Form A helps optimize bioavailability and shelf-life [1] [2].
Manufacturing & Control: A well-defined and reproducible crystalline form ensures consistent

processing, handling, and purification. XRPD is a primary technique for monitoring polymorphic
purity and detecting unwanted form conversions during manufacturing or storage [3] [2].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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